Cas no 1813564-71-4 ((((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine)

• Product Name: (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine
• CAS No: 1813564-71-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6003349
• PubChem ID: 14429008
• Update Time: 2025-09-28

(((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine Chemical and Physical Properties

Names and Identifiers

• (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine
• EN300-814218
• 82007-05-4
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
• AKOS025405053
• AS-70928
• (S)-2-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)aceticacid
• 1813564-71-4
• MFCD01318744
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-leucinyl-glycin (Fmoc-L-Leu-Gly-OH)
• 2-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylpentanoyl]amino]acetic acid
• Fmoc-Leu-Gly-OH
• (S)-2-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methylpentanamido)acetic acid
• DTXSID20426526
• Fmoc-L-Leu-Gly-OH
• Glycine, N-[N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-leucyl]-

• Inchi： 1S/C23H26N2O5/c1-14(2)11-20(22(28)24-12-21(26)27)25-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： OQDQZWFFGFLZNI-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NC(CC(C)C)C(=O)NCC(=O)O

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine

Comprehensive Overview of (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine (CAS No. 1813564-71-4)

The compound (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine, identified by its CAS No. 1813564-71-4, is a specialized peptide derivative widely utilized in pharmaceutical research and peptide synthesis. This molecule features a Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The presence of L-leucine and glycine residues makes it a valuable building block for designing bioactive peptides, particularly in drug discovery and biotechnology applications.

In recent years, the demand for Fmoc-protected amino acids like (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine has surged due to advancements in peptide-based therapeutics. Researchers are increasingly focusing on peptides for targeted drug delivery, antimicrobial agents, and cancer immunotherapy. This compound’s role in facilitating efficient peptide chain elongation while minimizing side reactions aligns with the growing trend toward green chemistry and sustainable synthesis methods.

One of the most frequently searched questions in the field is: "What are the applications of Fmoc-Leu-Gly-OH in peptide synthesis?" The answer lies in its versatility. The Fmoc group provides temporary protection for the amino group during SPPS, which can be removed under mild basic conditions without disrupting other functional groups. This characteristic is particularly advantageous for synthesizing complex peptides with high purity, a key requirement for GMP-compliant pharmaceutical production.

Another hot topic in the scientific community is the optimization of peptide coupling reagents and protecting group strategies. (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine exemplifies how judicious selection of protecting groups can enhance yield and reduce racemization. Its compatibility with automated peptide synthesizers further underscores its relevance in high-throughput screening (HTS) and combinatorial chemistry.

From an SEO perspective, terms like "Fmoc-Leu-Gly-OH supplier", "CAS 1813564-71-4 price", and "peptide building blocks for drug discovery" are highly searched. This reflects the commercial and academic interest in this compound. Suppliers often highlight its >95% purity, HPLC validation, and suitability for scale-up processes, which are critical for researchers sourcing reliable materials.

The stability of (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine under various storage conditions is another area of interest. Proper handling recommendations include storage at -20°C in a dry environment to prevent degradation. Such details are vital for laboratories aiming to maintain reagent integrity over extended periods.

In conclusion, (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-leucylglycine (CAS No. 1813564-71-4) represents a cornerstone in modern peptide chemistry. Its applications span from academic research to industrial-scale drug development, driven by the escalating demand for precision medicine and biologics. As peptide therapeutics continue to dominate the pharmaceutical landscape, compounds like this will remain indispensable tools for scientists worldwide.